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molecular formula C8H17NO B8642082 (2-Methoxyethyl)[(2-methylcyclopropyl)methyl]amine

(2-Methoxyethyl)[(2-methylcyclopropyl)methyl]amine

Cat. No. B8642082
M. Wt: 143.23 g/mol
InChI Key: FESYDSRFFJGJIW-UHFFFAOYSA-N
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Patent
US08394837B2

Procedure details

Prepared from 2-[2-(2-methoxyethoxy)ethoxy]ethanamine and trans-2-methylcyclopropanecarboxylic acid using steps A and B in the procedure described for the synthesis of Intermediate 3.6.1. MS (ES, M+H) 232.
Name
2-[2-(2-methoxyethoxy)ethoxy]ethanamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
trans-2-methylcyclopropanecarboxylic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
Intermediate 3.6.1
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
(2-methoxyethyl)[(2-methylcyclopropyl)methyl]amine

Identifiers

REACTION_CXSMILES
COCCOC[CH2:7][O:8][CH2:9][CH2:10][NH2:11].[CH3:12][C@@H:13]1[CH2:15][C@H:14]1[C:16](O)=O>>[CH3:7][O:8][CH2:9][CH2:10][NH:11][CH2:12][CH:13]1[CH2:15][CH:14]1[CH3:16]

Inputs

Step One
Name
2-[2-(2-methoxyethoxy)ethoxy]ethanamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
COCCOCCOCCN
Name
trans-2-methylcyclopropanecarboxylic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[C@H]1[C@@H](C1)C(=O)O
Step Two
[Compound]
Name
Intermediate 3.6.1
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
(2-methoxyethyl)[(2-methylcyclopropyl)methyl]amine
Type
Smiles
COCCNCC1C(C1)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.